Cas no 81131-40-0 ((1S,3R)-3-aminocyclohexane-1-carboxylic acid)

(1S,3R)-3-Aminocyclohexane-1-carboxylic acid is a chiral cyclohexane derivative featuring both amino and carboxylic acid functional groups in a stereospecific configuration. This compound serves as a valuable building block in organic synthesis and pharmaceutical research, particularly in the design of peptidomimetics and constrained analogs of bioactive molecules. The rigid cyclohexane scaffold and defined stereochemistry at the 1- and 3-positions enhance structural control in drug development, enabling precise modulation of conformational and steric properties. Its bifunctional nature allows for versatile derivatization, facilitating applications in asymmetric synthesis and medicinal chemistry. The compound is typically characterized by high purity and stability, making it suitable for rigorous synthetic and analytical applications.

(1S,3R)-3-aminocyclohexane-1-carboxylic acid structure

81131-40-0 structure

Product Name:(1S,3R)-3-aminocyclohexane-1-carboxylic acid

CAS No:81131-40-0

MF:C₇H₁₃NO₂

MW:143.183622121811

MDL:MFCD28502740

CID:986406

PubChem ID:125307663

Update Time:2025-05-20

(1S,3R)-3-aminocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- (1S,3R)-3-Aminocyclohexanecarboxylic Acid
- (1S,3R) -3-AMINO-CYCLOHEXANECARBOXYLIC ACID
- Cyclohexanecarboxylic acid, 3-amino-, (1S-cis)- (9CI)
- (1S,3R)-3-aminocyclohexane-1-carboxylic acid
- (1S,3R)-3-Aminocyclohexanecarboxylic acid (ACI)
- (1S,3R)-Aminocyclohexanecarboxylic Acid
- (1S,3R)-3-AminocyclohexanecarboxylicAcid
- O10019
- MFCD09753648
- AS-49896
- AKOS016844356
- rac-(1R,3S)-3-aminocyclohexane-1-carboxylic acid
- CS-0143878
- Cyclohexanecarboxylic acid,3-amino-,(1s-cis)-(9ci)
- A2286
- DB-002972
- EN300-392778
- cis-3-amino-cyclohexanecarboxlic acid
- ACHC
- CKTUXQBZPWBFDX-NTSWFWBYSA-N
- EN300-153717
- SCHEMBL1527350
- 81131-40-0
- cis-3-aminocyclohexane carboxylic acid
- cis-3-amino-cyclohexanecarboxylic acid
- MDL： MFCD28502740
- Inchi： 1S/C7H13NO2/c8-6-3-1-2-5(4-6)7(9)10/h5-6H,1-4,8H2,(H,9,10)/t5-,6+/m0/s1
- InChI Key： CKTUXQBZPWBFDX-NTSWFWBYSA-N
- SMILES： C([C@H]1CCC[C@@H](N)C1)(=O)O

Computed Properties

Exact Mass: 143.09500
Monoisotopic Mass: 143.094628657g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 136
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -2.2
Topological Polar Surface Area: 63.3Å²

Experimental Properties

Melting Point: 240°C(lit.)
PSA: 63.32000
LogP: 1.28880

(1S,3R)-3-aminocyclohexane-1-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A617780-2.5mg	(1S,3R)-3-Aminocyclohexanecarboxylic Acid	81131-40-0		2.5mg	$ 50.00	2022-06-08
TRC	A617780-5mg	(1S,3R)-3-Aminocyclohexanecarboxylic Acid	81131-40-0		5mg	$ 65.00	2022-06-08
TRC	A617780-25mg	(1S,3R)-3-Aminocyclohexanecarboxylic Acid	81131-40-0		25mg	$ 160.00	2022-06-08
abcr	AB331599-200 mg	(1S,3R)-3-Aminocyclohexanecarboxylic acid, 98%; .	81131-40-0	98%	200mg	€430.60	2023-06-21
Chemenu	CM276534-1g	(1S,3R)-3-Aminocyclohexanecarboxylic acid	81131-40-0	95%	1g	$1758	2022-08-31
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	A2286-200MG	(1S,3R)-3-Aminocyclohexanecarboxylic Acid	81131-40-0	>98.0%(GC)(T)	200mg	¥990.00	2024-04-15
Chemenu	CM276534-250mg	(1S,3R)-3-Aminocyclohexanecarboxylic acid	81131-40-0	95%	250mg	$463	2024-07-23
eNovation Chemicals LLC	Y0994123-1g	(1S,3R)-3-Aminocyclohexanecarboxylic acid	81131-40-0	95%	1g	$1350	2024-08-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	S161222-200MG	(1S,3R)-3-aminocyclohexane-1-carboxylic acid	81131-40-0	>98.0%(GC)(T)	200mg	¥467.90	2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	S161222-50mg	(1S,3R)-3-aminocyclohexane-1-carboxylic acid	81131-40-0	>98.0%(GC)(T)	50mg	¥146.90	2023-09-01

(1S,3R)-3-aminocyclohexane-1-carboxylic acid Production Method

Production Method 1

174146-97-5

81131-40-0

Reaction Conditions

1.1 Reagents: Hydrogen Solvents: Methanol ; 3 h, rt
2.1 Reagents: Triethylamine Solvents: 1,4-Dioxane , Water ; 24 h, rt
3.1 Reagents: (S)-1-Phenylethylamine Solvents: Ethylene glycol , Methyl ether
4.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ; 2 d, rt
4.2 Reagents: Hydrochloric acid Solvents: Ethyl acetate ; 0 °C; 0 °C → rt; overnight, rt

Reference

Synthesis of stereoisomers of 3-aminocyclohexanecarboxylic acid and cis-3-aminocyclohexene-5-carboxylic acid

Hu, Yu; et al, Chinese Journal of Chemistry, 2006, 24(6), 795-799

Production Method 2

933445-57-9

81131-40-0

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ; 2 d, rt
1.2 Reagents: Hydrochloric acid Solvents: Ethyl acetate ; 0 °C; 0 °C → rt; overnight, rt

Reference

Synthesis of stereoisomers of 3-aminocyclohexanecarboxylic acid and cis-3-aminocyclohexene-5-carboxylic acid

Hu, Yu; et al, Chinese Journal of Chemistry, 2006, 24(6), 795-799

Production Method 3

933445-55-7

81131-40-0

Reaction Conditions

1.1 Reagents: (S)-1-Phenylethylamine Solvents: Ethylene glycol , Methyl ether
2.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ; 2 d, rt
2.2 Reagents: Hydrochloric acid Solvents: Ethyl acetate ; 0 °C; 0 °C → rt; overnight, rt

Reference

Synthesis of stereoisomers of 3-aminocyclohexanecarboxylic acid and cis-3-aminocyclohexene-5-carboxylic acid

Hu, Yu; et al, Chinese Journal of Chemistry, 2006, 24(6), 795-799

Production Method 4

24424-99-5

80573-72-4

81131-40-0

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: 1,4-Dioxane , Water ; 24 h, rt
2.1 Reagents: (S)-1-Phenylethylamine Solvents: Ethylene glycol , Methyl ether
3.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ; 2 d, rt
3.2 Reagents: Hydrochloric acid Solvents: Ethyl acetate ; 0 °C; 0 °C → rt; overnight, rt

Reference

Synthesis of stereoisomers of 3-aminocyclohexanecarboxylic acid and cis-3-aminocyclohexene-5-carboxylic acid

Hu, Yu; et al, Chinese Journal of Chemistry, 2006, 24(6), 795-799